3,5-dimethyl-N-(tetrahydro-2-furanylmethyl)-1-adamantanecarboxamide

• IUPAC Name: 3,5-dimethyl-N-(oxolan-2-ylmethyl)adamantane-1-carboxamide
• InChI: InChI=1S/C18H29NO2/c1-16-6-13-7-17(2,10-16)12-18(8-13,11-16)15(20)19-9-14-4-3-5-21-14/h13-14H,3-12H2,1-2H3,(H,19,20)
• InChI Key: XZJJMKKHHBGVJA-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3CC(C1)(CC(C3)(C2)C(=O)NCC4CCCO4)C
• Molecular Formula: C18H29NO2
• Molecular Weight: 291.4 g/mol

Description

3,5-dimethyl-N-(tetrahydro-2-furanylmethyl)-1-adamantanecarboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-(tetrahydro-2-furanylmethyl)-1-adamantanecarboxamide is not fully understood. However, it has been suggested that it may act on various molecular targets such as ion channels, enzymes, and receptors, leading to its observed effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, as well as the ability to modulate neurotransmitter release and regulate ion channel activity. It has also been shown to induce apoptosis in cancer cells and inhibit cancer cell growth.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dimethyl-N-(tetrahydro-2-furanylmethyl)-1-adamantanecarboxamide in lab experiments is its potential as a neuroprotective agent and a treatment for neurodegenerative diseases. It also has potential as a carrier for targeted drug delivery. However, its mechanism of action is not fully understood, which may limit its use in certain experiments. Additionally, more research is needed to fully understand its safety and efficacy.

Future Directions

There are several future directions for research on 3,5-dimethyl-N-(tetrahydro-2-furanylmethyl)-1-adamantanecarboxamide. One direction is to further investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as a carrier for targeted drug delivery in cancer treatment. Additionally, more research is needed to fully understand its mechanism of action and safety.

Synthesis Methods

The synthesis of 3,5-dimethyl-N-(tetrahydro-2-furanylmethyl)-1-adamantanecarboxamide involves the reaction of 1-adamantanecarboxylic acid with N-(tetrahydro-2-furanylmethyl)amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then treated with 3,5-dimethylisoxazole to obtain the desired compound.

Scientific Research Applications

3,5-dimethyl-N-(tetrahydro-2-furanylmethyl)-1-adamantanecarboxamide has been studied for its potential applications in various fields such as neuroscience, cancer research, and drug delivery. In neuroscience, this compound has been shown to have neuroprotective effects and potential as a treatment for neurodegenerative diseases. In cancer research, it has been investigated for its ability to inhibit cancer cell growth and induce apoptosis. In drug delivery, it has been studied as a potential carrier for targeted drug delivery.